Cas no 1260013-11-3 (5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 1260013-11-3
• MF: C₉H₆ClFO
• MW: 184.594745159149
• MDL: MFCD18208183
• CID: 3041295
• PubChem ID: 71743952
• Update Time: 2025-05-22

5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one
• 5-chloro-4-fluoro-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 5-chloro-4-fluoro-2,3-dihydro-
• AMOT0601
• AM9076
• CS-0060294
• 1260013-11-3
• DS-12185
• AKOS027332437
• EN300-98844
• MFCD18208183

• MDL： MFCD18208183
• Inchi： 1S/C9H6ClFO/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4H2
• InChI Key： VRURYMJQFZRENG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(CCC=2C=1F)=O

Computed Properties

• Exact Mass: 184.0091207g/mol
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one

5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

The compound 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one (CAS No. 1260013-11-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique indenone framework, which consists of a fused bicyclic system with a ketone group at position 1. The presence of chlorine and fluorine substituents at positions 5 and 4, respectively, imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one. Researchers have employed innovative strategies such as catalytic cross-coupling reactions and enantioselective syntheses to produce this compound in high yields and with excellent stereochemical control. These developments have significantly enhanced its accessibility for both academic and industrial applications.

In the realm of drug discovery, 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one has garnered attention due to its potential as a lead compound for developing novel therapeutics. Studies have demonstrated that this molecule exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, recent research has highlighted its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

Beyond pharmacology, 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one has found applications in materials science. Its rigid bicyclic structure and functional groups make it an ideal building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Scientists have explored its use in designing self-healing polymers and high-performance organic electronics, showcasing its versatility across diverse disciplines.

The synthesis of 5-Chloro-4-fluoro-2,3-dihydro-1H-inden-one involves a series of well-defined steps that require precise control over reaction conditions. Key steps include the formation of the indene skeleton through cyclization reactions followed by selective halogenation at specific positions. Recent breakthroughs in catalytic chemistry have facilitated these transformations, enabling the production of this compound with unprecedented efficiency.

In conclusion, 5-Chloro--4-fluoro--2--3-dihydro--indanone (CAS No. 12600--0--) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications in contemporary science. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.